Cas no 725221-48-7 ((5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one
• CAS No: 725221-48-7
• MF: C₁₀H₉NOS₃
• MW: 255.379558324814
• MDL: MFCD03423533
• CID: 4716412
• Update Time: 2025-06-28

(5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-[(5-ethylthiophen-2-yl)methylidene]-2-sulfanyl-1,3-thiazol-4(5H)-one
• (5E)-5-[(5-ethyl-2-thienyl)methylene]-2-mercapto-1,3-thiazol-4(5H)-one
• STK448246
• BBL017452
• ST50856427
• 5-[(5-ethyl(2-thienyl))methylene]-2-sulfanyl-1,3-thiazolin-4-one
• (5Z)-5-[(5-ethylthiophen-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one

• MDL： MFCD03423533
• Inchi： 1S/C10H9NOS3/c1-2-6-3-4-7(14-6)5-8-9(12)11-10(13)15-8/h3-5H,2H2,1H3,(H,11,12,13)/b8-5-
• InChI Key： MJUMMJJNEVJGQO-YVMONPNESA-N
• SMILES： S1C(/C=C2/C(NC(=S)S/2)=O)=CC=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Topological Polar Surface Area: 115

Additional information on (5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one

Compound Introduction: (5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one (CAS No. 725221-48-7)

Compound (5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one, identified by its CAS number 725221-48-7, is a structurally intriguing molecule with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to the thiazole class, a heterocyclic scaffold widely recognized for its diverse biological activities and applications in medicinal chemistry. The presence of both mercapto and methylene functional groups in its structure imparts unique chemical properties that make it a valuable candidate for further investigation.

The molecular structure of this compound can be broken down into several key components, each contributing to its overall reactivity and biological profile. The thienyl moiety, specifically the 5-Ethyl-2-thienyl group, introduces aromatic stability and potential interactions with biological targets. The methylene bridge between the thienyl group and the thiazole ring enhances the compound's ability to participate in various chemical reactions, including Michael additions and cycloadditions. Additionally, the mercapto group at the 2-position of the thiazole ring provides a nucleophilic center that can engage in disulfide bond formation or other sulfur-containing reactions, which are crucial in many biochemical pathways.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Molecular modeling studies suggest that (5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one may exhibit significant binding affinity to certain enzymes and receptors involved in inflammation and oxidative stress pathways. These findings are particularly relevant given the increasing interest in developing novel therapeutics targeting these mechanisms.

In vitro studies have begun to explore the potential bioactivity of this compound. Initial assays indicate that it may possess anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. The mercapto group's ability to interact with thiols in biological systems suggests that it could interfere with reactive oxygen species (ROS) generation, thereby mitigating oxidative stress-related damage. Furthermore, the thienyl moiety's aromatic nature may facilitate interactions with heme-containing proteins, which are critical in various enzymatic processes.

The synthesis of (5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step organic transformations, including condensation reactions between appropriately substituted thiazole derivatives and thiophene-based precursors. Advances in catalytic methods have recently enabled more efficient synthetic strategies, reducing both reaction times and byproduct formation. These improvements are essential for scaling up production while maintaining high purity standards required for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the methylene bridge and mercapto group offers multiple sites for functionalization, allowing chemists to tailor its properties for specific therapeutic targets. For instance, modifications at the thienyl ring could enhance solubility or metabolic stability, while changes at the mercapto position might improve binding affinity to target proteins.

Current research is also exploring derivative compounds based on (5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one to optimize its pharmacological profile. By systematically varying substituents on different parts of the molecule, researchers aim to identify analogs with improved efficacy and reduced toxicity. Such efforts align with global trends toward rational drug design, where computational predictions guide experimental synthesis and testing.

The role of heterocyclic compounds like thiazoles in medicinal chemistry cannot be overstated. Their structural versatility allows them to mimic natural products and interact with an array of biological targets. The specific combination of functional groups in (5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one makes it particularly noteworthy among this class of molecules. As our understanding of biochemical pathways continues to expand, compounds such as this one will undoubtedly play a crucial role in developing innovative treatments for various diseases.

Future directions for research on this compound include exploring its interactions with cellular components using advanced imaging techniques. Techniques like fluorescence microscopy combined with Förster resonance energy transfer (FRET) can provide insights into how it localizes within cells and interacts with proteins or nucleic acids. Such mechanistic studies are essential for translating preclinical findings into effective clinical therapies.

Additionally, green chemistry principles are being increasingly applied to improve synthetic methodologies for complex molecules like this one. Solvent-free reactions or catalytic systems that minimize waste are being investigated as alternatives to traditional approaches. These sustainable practices not only reduce environmental impact but also enhance cost-efficiency through reduced purification steps.

In conclusion,(5E)-5-(5-Ethyl-2-thienyl)methylene-2-mercapto-1,3-thiazol-4(5H)-one represents a promising candidate for further pharmaceutical development due to its unique structural features and potential bioactivities. Ongoing research aims to elucidate its mechanism of action while optimizing synthetic routes for scalability and sustainability. As computational tools continue to refine our ability to predict molecular behavior,this compound stands out as an example of how interdisciplinary approaches can yield novel therapeutic agents capable addressing unmet medical needs.